Cas no 151506-10-4 (1-(quinolin-2-yl)ethan-1-amine)

• Product Name: 1-(quinolin-2-yl)ethan-1-amine
• CAS No: 151506-10-4
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 3163484
• PubChem ID: 18331352
• Update Time: 2025-05-20

1-(quinolin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• a-methyl-2-Quinolinemethanamine
• 1-(2-QUINOLYL)ETHYLAMINE
• 1-(Quinolin-2-yl)ethan-1-amine
• 2-Quinolinemethanamine, α-methyl-
• 1-(quinolin-2-yl)ethan-1-amine

• Inchi： 1S/C11H12N2/c1-8(12)10-7-6-9-4-2-3-5-11(9)13-10/h2-8H,12H2,1H3
• InChI Key： OSJLYUIRCUMENX-UHFFFAOYSA-N
• SMILES： NC(C1=CC=C2C(=N1)C=CC=C2)C

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 294.5±15.0 °C(Predicted)
• pka: 9.36±0.40(Predicted)

Additional information on 1-(quinolin-2-yl)ethan-1-amine

Comprehensive Guide to 1-(quinolin-2-yl)ethan-1-amine (CAS No. 151506-10-4): Properties, Applications, and Research Insights

1-(quinolin-2-yl)ethan-1-amine (CAS No. 151506-10-4) is a specialized organic compound gaining attention in pharmaceutical and materials science research. This quinoline derivative features an ethylamine substituent at the 2-position of the quinoline ring, offering unique electronic and steric properties. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in developing kinase inhibitors and antimicrobial agents.

The molecular structure of 1-(quinolin-2-yl)ethan-1-amine combines the planar aromatic system of quinoline with the flexible ethylamine side chain. This hybrid architecture enables diverse interactions with biological targets, making it valuable for medicinal chemistry applications. Recent studies highlight its role in creating fluorescence probes for cellular imaging, addressing growing demands in bioimaging technologies and diagnostic tools.

Synthetic approaches to 151506-10-4 typically involve reductive amination of 2-acetylquinoline or nucleophilic substitution reactions. Optimization of these methods remains an active research area, with scientists investigating green chemistry alternatives to improve yield and sustainability. The compound's solubility profile (moderate in polar organic solvents) and stability characteristics make it suitable for various experimental conditions.

In material science, 1-(quinolin-2-yl)ethan-1-amine serves as a precursor for coordination complexes with transition metals. These complexes show promise in organic electronics and catalysis, aligning with current interests in energy storage and sustainable chemical processes. The compound's ability to form stable chelates contributes to its utility in designing molecular sensors for environmental monitoring.

Analytical characterization of CAS 151506-10-4 typically employs HPLC, NMR spectroscopy, and mass spectrometry. Purity standards have become increasingly stringent, reflecting pharmaceutical industry demands for high-quality intermediates. Storage recommendations include protection from light and moisture at ambient temperature, following standard practices for amine-containing compounds.

Emerging applications explore 1-(quinolin-2-yl)ethan-1-amine in bioconjugation chemistry and protein labeling. Its amine group facilitates coupling reactions with biomolecules, supporting advances in proteomics research and therapeutic antibody development. These directions respond to the biotechnology sector's need for versatile chemical linkers and tagging reagents.

Safety evaluations indicate standard handling precautions for laboratory chemicals. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended during manipulation, consistent with good laboratory practices for organic amines.

The commercial availability of 151506-10-4 has expanded with growing research interest. Suppliers typically offer it in gram to kilogram quantities, with purity grades ranging from 95% to 99%. Pricing reflects the compound's specialized nature and purification requirements, with cost considerations important for scale-up processes in industrial applications.

Future research directions may explore 1-(quinolin-2-yl)ethan-1-amine's potential in neurological drug discovery, given quinoline derivatives' historical significance in CNS-active compounds. Additionally, its photophysical properties warrant investigation for optoelectronic materials, particularly in developing OLED components and light-harvesting systems.

Patent literature reveals increasing claims incorporating CAS 151506-10-4 in heterocyclic compound libraries for high-throughput screening. This trend underscores its value in drug discovery platforms targeting various disease pathways. The compound's balanced lipophilicity profile (predicted logP ~2.1) contributes to favorable drug-like properties in lead optimization.

Environmental fate studies of related quinoline compounds suggest moderate biodegradability, though specific data for 1-(quinolin-2-yl)ethan-1-amine remains limited. This represents an important research gap as industries emphasize green chemistry principles and environmental impact assessments of chemical products.

Academic interest in 151506-10-4 appears in growing numbers of synthetic methodology papers and structure-activity relationship studies. The compound's versatility enables diverse structural modifications, facilitating exploration of structure-property relationships in both biological and materials contexts.

From a regulatory perspective, 1-(quinolin-2-yl)ethan-1-amine currently falls outside controlled substance lists in major markets. However, researchers should monitor evolving chemical regulations, particularly concerning amine-containing substances and heterocyclic compounds in pharmaceutical development.

Technical challenges in working with this compound include potential sensitivity to oxidation at the amine group, necessitating inert atmosphere techniques for certain applications. Recent methodological advances in amine protection strategies and selective deprotection have improved synthetic utility.

The global market for quinoline derivatives like 151506-10-4 reflects broader trends in fine chemical demand, with Asia-Pacific showing particular growth. This correlates with expanding pharmaceutical R&D capabilities and specialty chemical production in the region.